Cas no 88740-98-1 (Benzene, 1,4-diethoxy-2,5-diisocyanato-)

• Product Name: Benzene, 1,4-diethoxy-2,5-diisocyanato-
• CAS No: 88740-98-1
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 622612
• PubChem ID: 14618381
• Update Time: 2025-04-19

Benzene, 1,4-diethoxy-2,5-diisocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-diethoxy-2,5-diisocyanato-
• 1,4-diethoxy-2,5-diisocyanatobenzene
• 88740-98-1
• DTXSID50562264
• SCHEMBL542562

• Inchi： 1S/C12H12N2O4/c1-3-17-11-5-10(14-8-16)12(18-4-2)6-9(11)13-7-15/h5-6H,3-4H2,1-2H3
• InChI Key： ADGAVKCYZJEUCY-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=CC=1N=C=O)OCC)N=C=O

Computed Properties

• Exact Mass: 248.07970687g/mol
• Monoisotopic Mass: 248.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 77.3Ų